Cas no 100093-07-0 (Benzoic acid,2-amino-4-methyl-6-nitro-)

• Product Name: Benzoic acid,2-amino-4-methyl-6-nitro-
• CAS No: 100093-07-0
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 123942
• PubChem ID: 20208272
• Update Time: 2025-04-18

Benzoic acid,2-amino-4-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-4-methyl-6-nitro-
• Benzoic acid, 2-amino-4-methyl-6-nitro- (9CI)
• 2-Amino-4-methyl-6-nitrobenzoic acid
• 100093-07-0

• Inchi： 1S/C8H8N2O4/c1-4-2-5(9)7(8(11)12)6(3-4)10(13)14/h2-3H,9H2,1H3,(H,11,12)
• InChI Key： DAAMDPIOKBBUJJ-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC(C)=CC=1[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 196.04844
• Monoisotopic Mass: 196.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 106.46